![molecular formula C5H8F2O B6280307 rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans CAS No. 1799405-33-6](/img/no-structure.png)
rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans
Overview
Description
Rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans (Rac-DFM) is a synthetic compound that has been used in a variety of scientific research applications. Rac-DFM is a chiral compound, meaning it has two different forms that are mirror images of each other. This property makes Rac-DFM an important tool in fields such as organic synthesis and drug development. Rac-DFM has also been studied for its biochemical and physiological effects, and its use in laboratory experiments has been explored.
Scientific Research Applications
Rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans has been used in a variety of scientific research applications. It has been used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and natural products. rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans has also been used in the synthesis of chiral compounds, which are important in drug development. Additionally, rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans has been used in the synthesis of polymers and in the study of enzyme-catalyzed reactions.
Mechanism of Action
Rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans is believed to act by forming a complex with a substrate molecule. This complex then undergoes a rearrangement to form a new product. The mechanism of action of rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans is still being studied, and more research is needed to fully understand how the compound works.
Biochemical and Physiological Effects
rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans has been studied for its biochemical and physiological effects. It has been found to cause changes in the expression of certain genes, and it has been shown to affect the activity of certain enzymes. Additionally, rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans has been shown to have anti-inflammatory and anti-cancer effects in animal models.
Advantages and Limitations for Lab Experiments
Rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans is a useful tool for laboratory experiments. The compound is relatively stable and can be stored for extended periods of time without significant degradation. Additionally, rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans is relatively easy to synthesize and can be used in a variety of different reactions. However, rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans is a relatively expensive compound, and it can be difficult to obtain in large quantities.
Future Directions
There are several potential future directions for research involving rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans. One potential direction is to further study the biochemical and physiological effects of the compound. Additionally, further research could be done to explore the mechanism of action of rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans and to develop more efficient and cost-effective synthesis methods. Additionally, further research could be done to explore the potential applications of rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans, such as in drug development or in the synthesis of polymers. Finally, further research could be done to explore the potential for rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans to be used in the treatment of diseases such as cancer and inflammation.
Synthesis Methods
Rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans is synthesized via a process called the Wittig reaction. This reaction involves the reaction of an alkyl halide with a phosphonium ylide to form an alkene. The Wittig reaction is typically carried out in the presence of a base, such as potassium tert-butoxide, and a solvent such as dichloromethane. The reaction is usually carried out at room temperature, and the product is usually isolated by vacuum distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans involves the conversion of commercially available starting materials to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclopropane", "Difluoromethane", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclopropane is reacted with difluoromethane in the presence of sodium borohydride to form rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol.", "Step 2: The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of the product.", "Step 3: The hydrochloride salt is then treated with sodium hydroxide to form the free base of the product.", "Step 4: The free base is extracted with diethyl ether and dried over sodium sulfate.", "Step 5: The diethyl ether is evaporated to yield the final product, rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans." ] } | |
CAS RN |
1799405-33-6 |
Product Name |
rac-[(1R,2R)-2-(difluoromethyl)cyclopropyl]methanol, trans |
Molecular Formula |
C5H8F2O |
Molecular Weight |
122.1 |
Purity |
95 |
Origin of Product |
United States |
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